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Introduction

4-Methyl-1-hexyne is an organic compound classified as a terminal alkyne. Its chemical
structure and properties make it a subject of interest in various chemical syntheses. This
technical guide provides a concise overview of its fundamental physicochemical properties,
namely its boiling point and molecular weight. Furthermore, it outlines standardized
experimental protocols for the determination of these properties and presents a logical
workflow of common reactions involving terminal alkynes.

Physicochemical Data of 4-Methyl-1-hexyne

The key quantitative properties of 4-Methyl-1-hexyne are summarized in the table below for
quick reference.

Property Value

Molecular Weight 96.17 g/mol [1][2]

96.1702 g/mol [3][4]

Boiling Point 91 °C[5]

Experimental Protocols
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Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and effective method for determining the boiling point of a small liquid

sample is the micro-boiling point or capillary method.

Methodology:

Sample Preparation: A small amount of the liquid sample, 4-Methyl-1-hexyne, is placed in a
small test tube or a fusion tube.

Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the liquid
sample within the test tube.

Heating: The apparatus is gently heated in a controlled manner, for instance, using a heating
block or a Thiele tube.

Observation: As the temperature rises, the air trapped in the capillary tube will be expelled,
followed by a steady stream of bubbles from the vapor of the sample.

Cooling and Measurement: The heating is then discontinued, and the apparatus is allowed to
cool slowly. The boiling point is the temperature at which the liquid begins to enter the
capillary tube.[6][7] This is the point where the vapor pressure of the sample equals the
atmospheric pressure.

Determination of Molecular Weight

Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge

ratio of ions. It is a highly accurate method for determining the molecular weight of a

compound.

Methodology:

lonization: The gaseous sample of 4-Methyl-1-hexyne is introduced into the ion source of
the mass spectrometer. Here, it is bombarded with a beam of electrons, which knocks off an
electron from the molecule to form a molecular ion (M+).

Acceleration: The positively charged molecular ions are then accelerated by an electric field.
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o Deflection: The accelerated ions pass through a magnetic field, which deflects them. The
degree of deflection depends on the mass-to-charge ratio of the ion; lighter ions are

deflected more than heavier ones.

o Detection: A detector measures the abundance of ions at each mass-to-charge ratio. The
peak with the highest mass-to-charge ratio typically corresponds to the molecular ion, and its
mass provides the molecular weight of the compound. High-resolution mass spectrometry
can provide a very precise molecular weight, which can help in determining the molecular
formula.[8][9]

Logical Workflow: Reactions of Terminal Alkynes

Terminal alkynes, such as 4-Methyl-1-hexyne, are versatile building blocks in organic
synthesis due to the reactivity of the terminal C-H bond and the carbon-carbon triple bond. The
following diagram illustrates a logical workflow of some common reactions.

Partial Hydrogenation
(e.g., Lindlar's catalyst) M@

Hydration

(e.9., H20, H2504, HgSO4) > Aldehyde or Ketone

Terminal_Alkyne

Complete Hydrogenation

(e.g., H2, Pt) Alkane
Alkylation
(e.9., R-X) > Internal Alkyne

Alkynide Anion
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Caption: Common reaction pathways for terminal alkynes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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